4-Amino-6-chloro-2-(3-fluorophenyl)pyrimidin-5-ol

• Molecular Formula: C10H7ClFN3O
• Molecular Weight: 239.63 g/mol
• IUPAC Name: 4-amino-6-chloro-2-(3-fluorophenyl)pyrimidin-5-ol
• InChI: InChI=1S/C10H7ClFN3O/c11-8-7(16)9(13)15-10(14-8)5-2-1-3-6(12)4-5/h1-4,16H,(H2,13,14,15)
• InChI Key: RNFJALLDQOKANN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)C2=NC(=C(C(=N2)Cl)O)N

Description

4-Amino-6-chloro-2-(3-fluorophenyl)pyrimidin-5-ol is a heterocyclic aromatic compound belonging to the pyrimidine family. Pyrimidines are known for their wide range of pharmacological activities, including anti-inflammatory, antibacterial, antiviral, and antifungal properties . This compound, with its unique structure, has garnered interest in various fields of scientific research.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Amino-6-chloro-2-(3-fluorophenyl)pyrimidin-5-ol typically involves the following steps:

Starting Materials: The synthesis begins with commercially available starting materials such as 3-fluoroaniline and 2,4,6-trichloropyrimidine.

Reaction Conditions: The reaction is carried out under controlled conditions, often involving the use of a base such as sodium hydroxide or potassium carbonate to facilitate the nucleophilic substitution reaction.

Purification: The crude product is purified using techniques such as recrystallization or column chromatography to obtain the desired compound in high purity.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale batch or continuous flow processes. The use of automated reactors and advanced purification systems ensures consistent quality and yield of the final product .

Chemical Reactions Analysis

Types of Reactions

4-Amino-6-chloro-2-(3-fluorophenyl)pyrimidin-5-ol undergoes various chemical reactions, including:

Substitution Reactions: The compound can participate in nucleophilic substitution reactions, where the chlorine atom is replaced by other nucleophiles.